1-(2,5-Difluorobenzoyl)piperidin-4-amine hydrochloride

• IUPAC Name: (4-aminopiperidin-1-yl)-(2,5-difluorophenyl)methanone;hydrochloride
• InChI: InChI=1S/C12H14F2N2O.ClH/c13-8-1-2-11(14)10(7-8)12(17)16-5-3-9(15)4-6-16;/h1-2,7,9H,3-6,15H2;1H
• InChI Key: GIVGBKBJYIUIHP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)C(=O)C2=C(C=CC(=C2)F)F.Cl
• Molecular Formula: C12H15ClF2N2O
• Molecular Weight: 276.71 g/mol

Description

1-(2,5-Difluorobenzoyl)piperidin-4-amine hydrochloride is a piperidine-derived compound featuring a 2,5-difluorobenzoyl group at the 1-position of the piperidine ring and an amine group at the 4-position. The hydrochloride salt enhances its stability and solubility for pharmaceutical applications. This compound is structurally related to central nervous system (CNS) therapeutics, particularly those targeting serotonin receptors (e.g., 5-HT7) and adrenergic receptors (e.g., α2A), as suggested by its structural analogs in receptor-binding studies . Its synthesis typically involves deprotection of tert-butoxycarbonyl (Boc)-protected intermediates using HCl gas, yielding high-purity hydrochloride salts with yields exceeding 95% .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,5-Difluorobenzoyl)piperidin-4-amine hydrochloride typically involves the acylation of piperidine derivatives. One common method includes the reaction of 2,5-difluorobenzoyl chloride with piperidin-4-amine in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

1-(2,5-Difluorobenzoyl)piperidin-4-amine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the fluorine-substituted benzoyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzoyl derivatives.

Scientific Research Applications

1-(2,5-Difluorobenzoyl)piperidin-4-amine hydrochloride has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2,5-Difluorobenzoyl)piperidin-4-amine hydrochloride involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing vs.
• Chlorine vs. Fluorine Substitutions : Dichlorobenzyl analogs (e.g., CAS 1261234-89-2) exhibit higher molecular weight and lipophilicity, which may reduce CNS penetration compared to difluoro derivatives .
• Amine Positioning : The 4-amine group is conserved across analogs, suggesting its critical role in hydrogen bonding with biological targets .

Biological Activity

1-(2,5-Difluorobenzoyl)piperidin-4-amine hydrochloride is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

1-(2,5-Difluorobenzoyl)piperidin-4-amine hydrochloride features a piperidine core substituted with a difluorobenzoyl group. The presence of fluorine atoms enhances lipophilicity and can influence the compound's interaction with biological targets.

1. Inhibition of Enzymes

Research indicates that compounds containing the benzoylpiperidine moiety exhibit notable inhibition of various enzymes, particularly monoacylglycerol lipase (MAGL). For instance, derivatives of benzoylpiperidine have shown IC50 values in the low micromolar range, indicating potent inhibitory effects on MAGL, which is relevant for therapeutic applications in pain management and inflammation .

2. Antiproliferative Effects

The antiproliferative activity of 1-(2,5-Difluorobenzoyl)piperidin-4-amine hydrochloride has been evaluated against various cancer cell lines. In studies, compounds with similar structures demonstrated significant inhibition of cell growth in pancreatic ductal adenocarcinoma (PDAC) models, with IC50 values around 9.28 µM for related derivatives . This suggests potential applications in oncology.

3. Receptor Binding Affinity

The compound has also been assessed for its affinity towards serotoninergic and dopaminergic receptors. Notably, related compounds have shown promising selectivity for the 5-HT2A receptor, which is linked to neuroleptic activity with reduced extrapyramidal side effects compared to traditional antipsychotics . This profile indicates that modifications to the piperidine structure can yield compounds suitable for treating psychiatric disorders.

Structure-Activity Relationship (SAR)

The SAR studies reveal that substituents on the benzoyl ring significantly affect biological activity. For example, variations in the position and type of halogen substitutions on the benzoyl group can enhance binding affinity and selectivity towards specific targets .

Substituent	Position	Biological Activity	IC50 (µM)
Hydroxyl	Meta	MAGL Inhibition	0.84
Fluorine	Para	Antiproliferative	9.28
Trifluoromethyl	Distal	Selective Receptor Binding	-

1. MAGL Inhibition Study

A study focusing on various benzoylpiperidine derivatives demonstrated that specific substitutions could lead to enhanced MAGL inhibition. The compound with a hydroxyl group showed competitive inhibition with an IC50 value of 0.84 µM, indicating a promising lead for further development as an anti-inflammatory agent .

2. Cancer Cell Line Evaluation

In vitro evaluations against multiple cancer cell lines revealed that certain derivatives exhibited significant antiproliferative effects. For instance, one derivative displayed an IC50 value of 9.28 µM against PDAC cells, suggesting its potential as a therapeutic candidate in cancer treatment .